Cas no 1324-76-1 (Pigment Blue 61)

• Product Name: Pigment Blue 61
• CAS No: 1324-76-1
• Molecular Formula: C₃₇H₂₉N₃O₃S
• Molecular Weight: 595.70946764946
• CID: 41248

Pigment Blue 61 Properties

Names and Identifiers

• Pigment Blue 61
• 2-[[4-[bis(4-anilinophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]amino]benzenesulfonic acid
• 2-[(4-{(Z)-(4-anilinophenyl)[(4Z)-4-(phenylimino)cyclohexa-2,5-dien-1-ylidene]methyl}phenyl)amino]benzenesulfonic acid
• Acid Blue 110,Acid Blue 119
• Benzenesulfonic acid,[[4-[[4-(phenylamino)phenyl][4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]
• C.I. Pigment Blue 61
• C.I. 42765
• Acid Blue 119
• [[4-[[4-(Anilino)phenyl][4-(phenylimino)-2,5-cyclohexadien-1-ylidene]methyl]phenyl]amino]benzenesulphonic acid
• CI 42765
• reflexbluer
• ALKALI BLUE
• Blue A5H-R
• reflexblueagm
• reflexblueagl
• ALKALI BLUE 5B
• cipigmentblue61
• adien-1-ylidene)methyl)phenyl)amino)-
• ReflexbluepasteAG
• LABOTEST-BB LT01138527
• ACID BLUE 119

• InChIKey： MRBZZOCCHHNQBM-KTDVXYIISA-N
• Inchi： 1S/C37H29N3O3S/c41-44(42,43)36-25-23-35(24-26-36)40-34-21-15-29(16-22-34)37(27-11-17-32(18-12-27)38-30-7-3-1-4-8-30)28-13-19-33(20-14-28)39-31-9-5-2-6-10-31/h1-26,38,40H,(H,41,42,43)/b37-28-,39-33+
• SMILES： C(=C1C=CC(=NC2=CC=CC=C2)C=C1)(C1C=CC(NC2=CC=CC=C2)=CC=1)C1=CC=C(NC2C=CC(S(=O)(=O)O)=CC=2)C=C1 |t:0,4|

Computed Properties

• Exact Mass: 595.19300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 595.192963
• Heavy Atom Count: 44
• Complexity: 1100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 99.2

Experimental Properties

• LogP: 10.34790
• PSA: 99.17000
• Refractive Index: 1.648
• Boiling Point: °Cat760mmHg
• Flash Point: 6 °C
• Solubility: 2.5μg/L at 25℃
• PH: 9.4(violet)-14(pink)
• Density: 1.22

Pigment Blue 61 Security Information

• WGK Germany：WGK 1 slightly water endangering
• Safety Instruction： 36/37-62
• Risk Phrases：R11
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1993 3
• Storage Condition：Store at +5°C to +30°C.
• Risk Phrases： 11-38-48/20-63-65-67-36/37/38

Pigment Blue 61 Customs Data

• HS CODE：3204 12 00

Related Categories

• Material Chemicals Colorants and Pigments Pigments